![molecular formula C16H23NO2 B4632087 1-[(2,4-dimethylphenoxy)acetyl]-3-methylpiperidine](/img/structure/B4632087.png)
1-[(2,4-dimethylphenoxy)acetyl]-3-methylpiperidine
Overview
Description
1-[(2,4-dimethylphenoxy)acetyl]-3-methylpiperidine is a compound that belongs to the class of organic compounds known as piperidines, which are characterized by a six-membered ring containing one nitrogen atom. It involves specific substituents that grant it unique chemical and physical properties, making it a subject of interest in various chemical research fields.
Synthesis Analysis
The synthesis of piperidine derivatives, including those related to this compound, involves multiple steps, starting from basic piperidine or related precursors. The process may include acetylation, methylation, and introduction of the dimethylphenoxy group. For instance, synthesis approaches for related compounds often employ protection and deprotection strategies, functional group transformations, and condensation reactions (Casy & Jeffery, 1972; Iimura et al., 1989).
Molecular Structure Analysis
The molecular structure of piperidine derivatives is crucial for understanding their chemical behavior and reactivity. Structural analyses often rely on spectroscopic methods, including NMR and X-ray crystallography, to determine configurations, conformations, and the arrangement of atoms within the molecule. These analyses reveal the stereochemistry and molecular geometry critical for the compound's chemical properties and reactivity (Jebas et al., 2013).
Chemical Reactions and Properties
Piperidine derivatives engage in a variety of chemical reactions, reflecting their rich chemistry. These can include nucleophilic substitution reactions, electrophilic additions, and reactions involving the piperidine nitrogen, such as quaternization or deprotonation. The functional groups present in these molecules, such as the acetyl or methoxy groups, significantly influence their chemical reactivity and the types of reactions they undergo (Dinoi et al., 1998).
Physical Properties Analysis
The physical properties of this compound, such as melting point, boiling point, solubility, and stability, are influenced by its molecular structure. These properties are essential for determining the compound's suitability for various applications, handling, and storage conditions. Research into similar compounds provides insight into how structural elements affect physical characteristics (Ribeiro da Silva et al., 2006).
Chemical Properties Analysis
The chemical properties of this compound, such as acidity, basicity, reactivity towards different reagents, and stability under various conditions, are central to its chemical behavior. These properties are determined by the compound's functional groups and molecular structure, influencing its reactions and applications in synthetic chemistry (Sadlej & Jaźwiński, 2021).
Scientific Research Applications
Medicinal Chemistry and Biological Applications
- Antiproliferative Effects and DNA/Protein Binding : Compounds structurally related to 1-[(2,4-dimethylphenoxy)acetyl]-3-methylpiperidine, particularly dinuclear gold(III) oxo complexes with bipyridyl ligands, have shown potential as cytotoxic and anticancer agents. They demonstrate notable antiproliferative properties and interact distinctively with proteins and DNA, which is crucial in understanding their mechanism of action in cancer therapy (Casini et al., 2006).
Organic Chemistry and Chemical Reactions
Thermochemistry of Methylpiperidines : Research on the thermochemistry of methylpiperidines, including compounds similar to this compound, provides insights into the stability and conformational behavior of the piperidine ring. These findings are important for the development of new synthetic methods and understanding the reactivity of such compounds (Ribeiro da Silva et al., 2006).
Reaction Studies with Aminoxyls : Studies on the reactions of aminoxyls with dioxiranes, particularly involving similar methylpiperidine derivatives, offer valuable information about the free-radical mechanisms that occur in these reactions. This knowledge is beneficial for designing and synthesizing new organic compounds (Dinoi et al., 1998).
Material Science and Chemical Properties
Synthesis of Related Compounds : Research into the synthesis of related compounds, such as 1-benzyl-4-[(5,6-dimethoxy[2-14C]-1-indanon)-2-yl]-methylpiperidine hydrochloride, is significant for the development of new materials and pharmaceuticals. These syntheses provide a basis for understanding the chemical properties and potential applications of similar compounds (Iimura et al., 1989).
Electrochemical Studies : Investigations into the electrochemical behavior of related compounds, such as in the study of hydrogen bond complexation in dimethyl-[1-butyl-2,4-dioxo(1H,3H)pyrimido]tetrathiafulvalene, contribute to the development of new electrochemical sensors and devices. These studies help understand the electronic properties of similar compounds (Goldenberg & Neilands, 1999).
properties
IUPAC Name |
2-(2,4-dimethylphenoxy)-1-(3-methylpiperidin-1-yl)ethanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO2/c1-12-6-7-15(14(3)9-12)19-11-16(18)17-8-4-5-13(2)10-17/h6-7,9,13H,4-5,8,10-11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKQYZMGPSLFBHY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)COC2=C(C=C(C=C2)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.